Cas no 15830-53-2 (Adenine, 9-b-D-arabinofuranosyl-8-bromo-,2',3',5'-triacetate (8CI))

Adenine, 9-b-D-arabinofuranosyl-8-bromo-,2',3',5'-triacetate (8CI) structure
15830-53-2 structure
Product Name:Adenine, 9-b-D-arabinofuranosyl-8-bromo-,2',3',5'-triacetate (8CI)
CAS No:15830-53-2
MF:C16H18BrN5O7
MW:472.24742269516
CID:232769
PubChem ID:254687
Update Time:2025-04-19

Adenine, 9-b-D-arabinofuranosyl-8-bromo-,2',3',5'-triacetate (8CI) Chemical and Physical Properties

Names and Identifiers

    • Adenine, 9-b-D-arabinofuranosyl-8-bromo-,2',3',5'-triacetate (8CI)
    • [3,4-diacetyloxy-5-(6-amino-8-bromopurin-9-yl)oxolan-2-yl]methyl acetate
    • 5-Bromo-9,10-dimethyl-1,2-benzanthracene
    • 8-Brom-7,12-dimethyl-benz[a]anthracen
    • 8-Bromo-7,12-dimethylbenz(a)anthracene
    • 8-bromo-7,12-dimethyl-benz[a]anthracene
    • AC1L2BGX
    • BENZ(a)ANTHRACENE, 8-BROMO-7,12-DIMETHYL-
    • BRN 3334755
    • CTK8J7151
    • LS-27681
    • 8-Bromoadenosine 2',3',5'-triacetate
    • FT-0638962
    • Z56777085
    • 15830-59-8
    • HMS1782M05
    • Oprea1_451670
    • 8-bromo-9-(2,3,5-tri-o-acetylpentofuranosyl)-9h-purin-6-amine
    • NSC-79212
    • NSC106544
    • NSC-106753
    • NSC106753
    • NSC-106544
    • SCHEMBL1135348
    • NSC79212
    • DTXSID80935886
    • AKOS002528511
    • 15830-53-2
    • 2,3,5-TRI-O-ACETYL-8-BROMOADENOSINE
    • Inchi: 1S/C16H18BrN5O7/c1-6(23)26-4-9-11(27-7(2)24)12(28-8(3)25)15(29-9)22-14-10(21-16(22)17)13(18)19-5-20-14/h5,9,11-12,15H,4H2,1-3H3,(H2,18,19,20)
    • InChI Key: HRCLVNMFELGYPE-UHFFFAOYSA-N
    • SMILES: BrC1=NC2C(N)=NC=NC=2N1C1C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 471.03904
  • Monoisotopic Mass: 471.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 158A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.85g/cm3
  • Boiling Point: 635ºC at 760mmHg
  • Flash Point: 337.8ºC
  • Refractive Index: 1.705
  • PSA: 157.75
  • LogP: 1.07610
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